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Compound of Interest

Compound Name: 2-(Diphenylphosphino)biphenyl

Cat. No.: B081920 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for 2-
(Diphenylphosphino)biphenyl (CAS No. 13885-09-1), a common reagent in chemical

synthesis. Adherence to these protocols is crucial for ensuring a safe laboratory environment.

Hazard Identification and Classification
2-(Diphenylphosphino)biphenyl is classified as a hazardous substance. The primary hazards

are associated with irritation to the skin, eyes, and respiratory system[1][2][3].

GHS Hazard Classification:

Hazard Class Category

Skin Corrosion/Irritation 2

Serious Eye Damage/Eye Irritation 2

Specific target organ toxicity (single exposure) 3

Hazard Statements:

H315: Causes skin irritation[1][3].
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H319: Causes serious eye irritation[1][3].

H335: May cause respiratory irritation[2].

H302: Harmful if swallowed.

H332: Harmful if inhaled.

Signal Word: Warning[1][2][3]

Pictogram:

alt text

Physical and Chemical Properties
Property Value

CAS Number 13885-09-1

Molecular Formula C₂₄H₁₉P[3]

Molecular Weight 338.4 g/mol [3]

Physical Form Solid, powder[4]

Purity Typically ≥97%

Safe Handling and Personal Protective Equipment
(PPE)
Proper handling procedures and the use of appropriate personal protective equipment are

essential to minimize exposure and prevent adverse health effects.

Engineering Controls
Work should be conducted in a well-ventilated area, preferably in a chemical fume hood[1]

[2].
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Ensure that eyewash stations and safety showers are readily accessible in the immediate

vicinity of any potential exposure[2][5].

Personal Protective Equipment
PPE Type Specification

Eye/Face

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166[2].

Skin

Wear protective gloves (e.g., neoprene or nitrile

rubber) and a lab coat. Avoid contact with

skin[1][5].

Respiratory

If dust formation is likely or ventilation is

inadequate, use a NIOSH/MSHA approved

respirator[2][5].

General Hygiene Practices
Wash hands thoroughly after handling the substance[1][2].

Avoid breathing dust, fumes, gas, mist, vapors, or spray[2].

Do not eat, drink, or smoke in areas where the chemical is handled or stored.

Contaminated clothing should be removed and washed before reuse[1].

First-Aid Measures
In case of exposure, follow these first-aid procedures and seek medical attention.
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Exposure Route First-Aid Protocol

Inhalation

Move the victim to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention[1][2].

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. If skin irritation

persists, consult a physician[1][2].

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing for at least 15 minutes. Get

immediate medical attention[1][2].

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a physician or Poison

Control Center immediately[1].

Storage and Disposal
Proper storage and disposal are critical to maintaining the chemical's integrity and preventing

environmental contamination.

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place[1][2].

Some sources recommend storing under an inert atmosphere[4].

Disposal
Dispose of contents and container to an approved waste disposal plant in accordance with

local, regional, and national regulations[2].
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Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste.

Accidental Release Measures
In the event of a spill, follow these procedures to mitigate the hazard.

Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment. Avoid dust formation[2].

Containment and Cleanup: Sweep up the spilled material and place it into a suitable, closed

container for disposal. Avoid creating dust.

Experimental Protocols
Detailed experimental protocols for the determination of toxicological and physical properties of

2-(Diphenylphosphino)biphenyl are not publicly available in the searched resources. The

provided data is based on standardized safety testing protocols required by regulatory bodies.

The toxicological properties have not been fully investigated[2].

Visualizations
Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of 2-
(Diphenylphosphino)biphenyl from receipt to disposal.
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Caption: Workflow for safe handling of 2-(Diphenylphosphino)biphenyl.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AAH6164014&productDescription=2-DIPHENLPHOSPHINO+BIPHEN+25G&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Diphenylphosphino_biphenyl
https://pubchem.ncbi.nlm.nih.gov/compound/2-_Diphenylphosphino_biphenyl
https://www.researchgate.net/publication/265781661_2-Diphenylphosphino-2'-NN-dimethylamino-biphenyl
https://www.gelest.com/wp-content/uploads/OMPH029_DIPHENYLPHOSPHINE_GHS-US_English-US.pdf
https://www.benchchem.com/product/b081920#safety-and-handling-precautions-for-2-diphenylphosphino-biphenyl
https://www.benchchem.com/product/b081920#safety-and-handling-precautions-for-2-diphenylphosphino-biphenyl
https://www.benchchem.com/product/b081920#safety-and-handling-precautions-for-2-diphenylphosphino-biphenyl
https://www.benchchem.com/product/b081920#safety-and-handling-precautions-for-2-diphenylphosphino-biphenyl
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b081920?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081920?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

